Cas no 1246820-73-4 (6,7,8,9-Tetrahydro Carvedilol)

• Product Name: 6,7,8,9-Tetrahydro Carvedilol
• CAS No: 1246820-73-4
• MF: C₂₄H₃₀N₂O₄
• MW: 410.506006717682
• CID: 1064074
• PubChem ID: 71752441
• Update Time: 2025-05-21

6,7,8,9-Tetrahydro Carvedilol Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro Carvedilol
• 1-[2-(2-methoxyphenoxy)ethylamino]-3-(6,7,8,9-tetrahydro-5H-carbazol-4-yloxy)propan-2-ol
• 6,7,8,9-Tetrahydro C
• 1-[[2-(2-Methoxyphenoxy)ethyl]amino]-3-[(2,3,4,9-tetrahydro-1H-carbazol-5-yl)oxy]-2-propanol
• 1246820-73-4
• 1-[2-(2-Methoxyphenoxy)ethylamino]-3-(6,7,8,9-tetrahydro-5H-carbazol-4-yloxy)propan-2-ol; 1-[2-(2-Methoxyphenoxy)ethylamino]-3-(6,7,8,9-tetrahydro-5H-carbazol-4-yloxy)propan-2-ol

• Inchi： 1S/C24H30N2O4/c1-28-21-10-4-5-11-22(21)29-14-13-25-15-17(27)16-30-23-12-6-9-20-24(23)18-7-2-3-8-19(18)26-20/h4-6,9-12,17,25-27H,2-3,7-8,13-16H2,1H3
• InChI Key： DEZWFYYHJOWXBH-UHFFFAOYSA-N
• SMILES： O(CC(CNCCOC1C=CC=CC=1OC)O)C1=CC=CC2=C1C1CCCCC=1N2

Computed Properties

• Exact Mass: 820.44100
• Monoisotopic Mass: 410.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Melting Point: 116-119°C
• PSA: 151.48000
• LogP: 7.70900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6,7,8,9-Tetrahydro Carvedilol

6,7,8,9-Tetrahydro Carvedilol: A Comprehensive Overview

The compound 6,7,8,9-Tetrahydro Carvedilol (CAS No. 1246820-73-4) is a fascinating molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of carvedilol, a well-known beta-blocker with established therapeutic applications. The tetrahydro modification introduces unique structural and functional properties that have been extensively studied to explore its potential in drug development and other applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6,7,8,9-Tetrahydro Carvedilol. Researchers have employed various strategies, including catalytic hydrogenation and stereo-selective synthesis, to produce this compound in high yields. These methods not only enhance the scalability of production but also pave the way for further modifications to tailor its pharmacokinetic properties.

The structural uniqueness of 6,7,8,9-Tetrahydro Carvedilol lies in its tetrahydro ring system, which imparts enhanced stability and bioavailability compared to its parent compound. Studies have demonstrated that this modification significantly improves the compound's solubility and permeability, making it a promising candidate for drug delivery systems. Furthermore, the tetrahydro structure has been shown to exhibit selective binding affinity towards certain receptor subtypes, which could be exploited for targeted therapies.

From a pharmacological perspective, 6,7,8,9-Tetrahydro Carvedilol has demonstrated potent antioxidant and anti-inflammatory activities in preclinical models. These properties suggest its potential application in treating oxidative stress-related disorders such as cardiovascular diseases and neurodegenerative conditions. Recent research has also highlighted its ability to modulate cellular signaling pathways involved in inflammation and apoptosis, further underscoring its therapeutic potential.

In terms of industrial applications, 6,7,8,9-Tetrahydro Carvedilol has found utility as an intermediate in the synthesis of complex organic molecules. Its rigid tetrahydro framework serves as a versatile building block for constructing bioactive compounds with diverse functionalities. This has led to its adoption in combinatorial chemistry libraries and high-throughput screening campaigns aimed at discovering novel drug candidates.

Looking ahead, the continued exploration of 6,7,8-9 Tetrahydro Carvedilol's chemical and biological properties is expected to unlock new avenues for its application. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and formulation innovations. Additionally, investigations into its mechanism of action at the molecular level are providing deeper insights into its therapeutic potential.

In conclusion,6 ,7 ,8 ,9 -Tetra hydro carved ilol (CAS No . 1246820 -73 -4 ) stands as a testament to the ingenuity of modern chemical synthesis and drug discovery. Its unique properties and versatile applications position it as a valuable asset in both academic research and industrial settings. As research progresses , this compound is poised to make significant contributions to the advancement of medicinal chemistry and therapeutic development.